Cas no 62176-23-2 (Benzoic acid, 5-bromo-2-(2-propenyloxy)-)

Benzoic acid, 5-bromo-2-(2-propenyloxy)- structure
62176-23-2 structure
Product Name:Benzoic acid, 5-bromo-2-(2-propenyloxy)-
CAS No:62176-23-2
MF:C10H9BrO3
MW:257.080662488937
CID:455450
PubChem ID:8707165
Update Time:2025-04-19

Benzoic acid, 5-bromo-2-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-bromo-2-(2-propenyloxy)-
    • 5-bromo-2-prop-2-enoxybenzoic acid
    • 62176-23-2
    • SCHEMBL3316495
    • 2-allyloxy-5-bromobenzoic acid
    • DTXSID30429220
    • AKOS005061969
    • BUHHBVKYPJOWMU-UHFFFAOYSA-N
    • 2-Allyloxy-5-bromo-benzoic acid
    • Inchi: 1S/C10H9BrO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h2-4,6H,1,5H2,(H,12,13)
    • InChI Key: BUHHBVKYPJOWMU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)OCC=C

Computed Properties

  • Exact Mass: 255.97347
  • Monoisotopic Mass: 255.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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